Cas no 13734-83-3 (Boc-Ser(tBu)-OH)

Boc-Ser(tBu)-OH structure
Boc-Ser(tBu)-OH structure
Product Name:Boc-Ser(tBu)-OH
CAS No:13734-83-3
MF:C12H23NO5
MW:261.314724206924
CID:138696
Update Time:2023-08-03

Boc-Ser(tBu)-OH Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol,1,2,3,4-tetrahydro-2-phenyl-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-,hydrochloride (1:1)
    • 1-Naphthol,1,2,3,4-tetrahydro-2-phenyl-1-[p-[2-(1-pyrrolidinyl)ethoxy]phenyl]-,hydrochloride (8CI)
    • Boc-Ser(tBu)-OH
    • boc-o-tert-butyl-l-serine
    • L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-
    • (S)-3-tert-butoxy-2-(tert-butoxycarbonylamino)propanoic acid
    • boc-d-ser(tbu)-oh
    • (2S)-3-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • N-Boc-O-(tert-butyl)-L-serine
    • boc-ser(but)-oh
    • Boc-L-Ser(tBu)
    • Boc-Hser(Bzl)-OH
    • PubChem12157
    • Boc-L-serine t-butyl ester
    • Boc-O-tert-Butyl-L-Ser-OH
    • boc-ser(tbu)-oh, AldrichCPR
    • Inchi: 1S/C12H23NO5/c1-11(2,3)17-7-8(9(14)15)13-10(16)18-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1
    • InChI Key: BPYLRGKEIUPMRJ-QMMMGPOBSA-N
    • SMILES: O(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 301
  • Topological Polar Surface Area: 84.9
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